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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
selenium oxychloride (SeOCl2). The information is curated for professionals in research and
development who require precise and reliable data for experimental design, safety protocols,
and chemical synthesis. This document presents quantitative data in a structured format,
details the experimental methodologies for their determination, and provides a visual
representation of the interplay between these physical characteristics.

Core Physical and Chemical Characteristics

Selenium oxychloride is a highly reactive, corrosive inorganic compound.[1] It is a colorless to
pale yellow, fuming liquid with a pungent odor.[1][2] Its utility as a specialized solvent and a
chlorinating agent in organic synthesis is well-documented.[3] However, its high reactivity,
particularly with water, and its toxicity necessitate careful handling and a thorough
understanding of its physical properties.[1][3]

Quantitative Physical Properties
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The key physical properties of selenium oxychloride are summarized in the table below for
easy reference and comparison.
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Property Value Citation(s)

Molecular Formula SeOClz [4]

Molecular Weight 165.87 g/mol [1][5]
Colorless to light-yellow fuming

Appearance o [11[3]
liquid

Odor Pungent [1]

] 2.44 g/lcm3 at 16 °C 2.42 g/mL

Density [11121[3]
at 22 °C 2.43 g/mL at 25 °C

Melting Point 8.5°C (47.3 °F) [11[31[6]

N _ 176.4 - 180 °C (350 - 356 °F)
Boiling Point [11[31[5]

at 760 mmHg

Vapor Pressure

0.05 mmHg at 20 °C 1 mmHg
at 34.8 °C (94.6 °F)

[11051(7]

Vapor Density

5.7 (air=1)

[1]

Refractive Index (n_D)

1.651 at 20 °C

[1]3]

Solubility

Decomposes in water to form
hydrochloric acid and
selenious acid.[1][3] Miscible
with carbon tetrachloride,
chloroform, carbon disulfide,

benzene, and toluene.[1][3]

[1]3]

Thermal Stability

Decomposes upon heating,
particularly near its boiling
point.[8] At temperatures
above 200°C, decomposition
begins, yielding hydrogen
chloride, selenium dioxide, and

various selenium chlorides.[9]

[1181el

Experimental Protocols for Property Determination
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The accurate determination of the physical properties of a reactive compound like selenium
oxychloride requires specific and carefully executed experimental protocols. Standard
methodologies applicable to such substances are detailed below. All procedures involving this
corrosive and toxic material must be conducted in a well-ventilated fume hood with appropriate
personal protective equipment.

Melting Point Determination (Thiele Tube Method)

The melting point of selenium oxychloride, which is near room temperature, can be
determined using a Thiele tube apparatus, a method suitable for small samples.[3][10]

o Sample Preparation: A small, dry sample of solidified selenium oxychloride is introduced
into a capillary tube, which is then sealed.[5] The solid must be finely powdered and packed
to a height of 2-3 mm.[3]

o Apparatus Setup: The capillary tube is attached to a thermometer using a small rubber band,
ensuring the sample is level with the thermometer's bulb.[10] This assembly is inserted into a
Thiele tube containing a high-boiling inert oil (e.g., silicone oil) so that the sample is
positioned midway in the main body of the tube.[2][3]

e Heating and Observation: The side arm of the Thiele tube is gently heated with a
microburner. The tube's design promotes the circulation of the oil via convection currents,
ensuring uniform heating.[5] The heating rate should be slow, approximately 1-2 °C per
minute, as the temperature approaches the expected melting point.[5]

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample becomes a transparent liquid.
[3] For a pure substance, this range is typically narrow (0.5-1.0 °C).[5]

Boiling Point Determination (Siwoloboff Method)

The Siwoloboff method is a micro-technique for determining the boiling point of a liquid, which
Is ideal for minimizing exposure to hazardous substances like selenium oxychloride.[1][9]

o Sample Preparation: A small volume (approximately 0.5 mL) of liquid selenium oxychloride
is placed into a small test tube (Durham tube).[11]
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o Apparatus Setup: A capillary tube, sealed at one end, is inverted (open end down) and
placed inside the test tube containing the sample. The test tube is then attached to a
thermometer.[11] This assembly is placed in a heating bath, such as a Thiele tube filled with
silicone oil.[12]

e Heating and Observation: The heating bath is heated gently. Initially, trapped air will be
expelled from the capillary tube. As the liquid's boiling point is approached and exceeded, a
rapid and continuous stream of bubbles will emerge from the capillary tube's opening.[9][12]

o Data Recording: Once a steady stream of bubbles is observed, the heat source is removed.
The liquid and apparatus are allowed to cool. The boiling point is the temperature at which
the stream of bubbles ceases and the liquid is drawn back into the capillary tube.[1][11] This
occurs when the external pressure equals the vapor pressure of the liquid.

Density Determination (Pycnometer Method)

A pycnometer, or specific gravity bottle, is used for the precise determination of the density of a
liquid.[4][13]

o Mass of a Dry Pycnometer: A clean, dry pycnometer with its stopper is weighed accurately
on an analytical balance (m_pyc).[13][14]

» Calibration with a Reference Liquid: The pycnometer is filled with a reference liquid of a
known density at a specific temperature (e.g., deionized water). The stopper is carefully
inserted, ensuring any excess liquid is expelled through the capillary. The outside of the
pycnometer is dried, and it is weighed again (m_pyc+ref). The mass of the reference liquid is
calculated (m_ref = m_pyc+ref - m_pyc). The exact volume of the pycnometer is then
determined (V = m_ref / p_ref).[4][14]

o Measurement with Sample Liquid: The pycnometer is emptied, thoroughly dried, and then
filled with selenium oxychloride. The weighing process is repeated to find the mass of the
pycnometer filled with the sample (m_pyc+sample). The mass of the sample is calculated
(m_sample = m_pyc+sample - m_pyc).

o Density Calculation: The density of the selenium oxychloride is calculated by dividing the
mass of the sample by the predetermined volume of the pycnometer (p_sample = m_sample
/ V).[15] All measurements should be performed at a constant, recorded temperature.[14]
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Refractive Index Determination (Abbé Refractometer)

The Abbé refractometer is a standard instrument for measuring the refractive index of liquids.
[16][17]

Instrument Calibration: The refractometer is first calibrated using a standard liquid with a

known refractive index, such as distilled water.

o Sample Application: A few drops of selenium oxychloride are placed on the surface of the
lower prism. The two prisms are then closed and clamped together, spreading the liquid into
a thin film.[18]

o Measurement: Light is passed through the sample. While looking through the eyepiece, the
user adjusts the control knob until the boundary between the light and dark regions (the
critical angle) aligns with the crosshairs in the field of view.[16] If color fringes appear, they
are removed using the dispersion compensator.[19]

o Data Reading: The refractive index is read directly from the instrument's calibrated scale.[19]
The temperature must be controlled and recorded, as the refractive index is temperature-
dependent.[17] This is typically achieved by circulating water from a constant-temperature
bath through the prism jackets.[19]

Interrelation of Physical Properties

The physical properties of selenium oxychloride are interconnected. The molecular weight
and molecular structure influence bulk properties like density and boiling point. Temperature, an
external factor, directly affects the state of the substance (solid vs. liquid), its vapor pressure,
and its density. These relationships are visualized in the diagram below.
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Interrelation of Selenium Oxychloride Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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